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Compound of Interest

Compound Name: D-Mannitol-d1

Cat. No.: B1484767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of D-
Mannitol-d1, a deuterated form of D-Mannitol. It is intended to assist researchers, scientists,

and drug development professionals in sourcing this stable isotope-labeled compound and

understanding its potential applications.

Commercial Suppliers and Availability
D-Mannitol-d1, also referenced by its synonym D-Glucitol-2-d, is available from a select

number of specialized chemical suppliers. The primary CAS number associated with this

compound is 75607-68-0. While availability can vary, the following companies have been

identified as potential suppliers. It is recommended to contact these suppliers directly for the

most up-to-date information on product specifications, availability, and pricing.
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Supplier
Product
Name(s)

CAS Number
Known
Product
Number(s)

Notes

MedchemExpres

s
D-Mannitol-d

75607-68-0

(inferred)
HY-N0378S5

Listed as a

deuterium-

labeled D-

Mannitol.

Immunomart D-Mannitol-d1 75607-68-0 HY-N0378S5

Product page

indicates it is the

deuterium-

labeled D-

Mannitol.

Currently listed

as out of stock.

Santa Cruz

Biotechnology
D-Glucitol-2-d 75607-68-0 sc-224505

Marketed under

the synonym D-

Glucitol-2-d.

US Biological D-Glucitol-2-d 75607-68-0 163407
Listed as D-

Glucitol-2-d.

Omicron

Biochemicals,

Inc.

d-[2-2H]glucitol 75607-68-0 ALD-045

Offers d-[2-

2H]glucitol,

which

corresponds to

D-Mannitol-d1.

Toronto

Research

Chemicals

D-Mannitol-d1 Not specified Not specified

Known supplier

of isotopically

labeled

compounds.

Direct inquiry is

recommended.

Note on Nomenclature: It is important to recognize the interchangeable use of "D-Mannitol-d1"

and "D-Glucitol-2-d" in supplier catalogs for the compound with CAS number 75607-68-0.
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Quantitative Data
Detailed quantitative data, such as isotopic enrichment and purity, are typically provided in the

Certificate of Analysis (CofA) for a specific product lot. While a generic CofA for unlabeled D-

Mannitol from MedchemExpress shows high purity (99.93% by HPLC), a specific CofA for D-
Mannitol-d1 with isotopic enrichment details has not been publicly available in the conducted

research.[1] Researchers should request a lot-specific CofA from the supplier before purchase

to ensure it meets the requirements of their intended application.

Applications and Experimental Protocols
D-Mannitol-d1 primarily serves as a stable isotope-labeled internal standard for mass

spectrometry (MS)-based quantitative analysis. Its chemical properties are nearly identical to

unlabeled D-Mannitol, but its increased mass allows it to be distinguished in a mass

spectrometer. This makes it an ideal tool for accurately quantifying the concentration of D-

Mannitol in complex biological matrices.

While specific, detailed experimental protocols for the use of D-Mannitol-d1 are not readily

available in published literature, a general workflow for its use as an internal standard in a

validated UPLC-MS/MS method for quantifying urinary sugars can be inferred from similar

studies. A study by Gervasoni et al. (2018) details a method for urinary lactulose and mannitol

quantification, which provides a framework for how D-Mannitol-d1 would be utilized.[2]

Although this study used a different isotopically labeled mannitol (d-mannitol-1 13C,1-1-d2), the

principles of its application as an internal standard are directly transferable.

General Experimental Protocol for Urinary Mannitol
Quantification using D-Mannitol-d1 as an Internal
Standard
This protocol is a generalized representation based on established methods for similar

analytes.

1. Preparation of Standards and Internal Standard Stock Solutions:

Prepare a stock solution of unlabeled D-Mannitol in a suitable solvent (e.g., a mixture of

water and acetonitrile).
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Prepare a stock solution of D-Mannitol-d1 (internal standard) in the same solvent at a

known concentration.

2. Sample Preparation:

Thaw frozen urine samples at room temperature.

Vortex the samples to ensure homogeneity.

Centrifuge the samples to pellet any particulate matter.

Take a specific volume of the supernatant (e.g., 50 µL).

Add a specific volume of the D-Mannitol-d1 internal standard solution to the urine sample.

Vortex the mixture thoroughly.

3. Chromatographic Separation (UPLC):

Inject the prepared sample onto a suitable chromatography column (e.g., an ethylene

bridged hybrid amide column as described by Gervasoni et al., 2018).[2]

Elute the analytes using a gradient of mobile phases (e.g., water and acetonitrile). The

gradient is optimized to achieve good separation of mannitol from other urinary components.

4. Mass Spectrometric Detection (MS/MS):

The eluent from the UPLC is introduced into a tandem mass spectrometer equipped with an

electrospray ionization (ESI) source operating in negative ion mode.

Monitor the specific precursor-to-product ion transitions (Selected Reaction Monitoring -

SRM) for both unlabeled D-Mannitol and D-Mannitol-d1.

The ratio of the peak area of unlabeled D-Mannitol to the peak area of the D-Mannitol-d1
internal standard is used for quantification.

Visualizations
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Experimental Workflow for Quantification of Urinary
Mannitol

Figure 1. General Experimental Workflow for Urinary Mannitol Quantification
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Click to download full resolution via product page

Caption: Figure 1. General Experimental Workflow for Urinary Mannitol Quantification.

Logical Relationship of D-Mannitol-d1 as an Internal
Standard
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Figure 2. Role of D-Mannitol-d1 as an Internal Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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